Cas no 2228283-48-3 (3-(3,5-dimethylphenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3,5-dimethylphenyl)-2,2-difluoropropan-1-amine
• CAS No: 2228283-48-3
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6384028
• PubChem ID: 165850545
• Update Time: 2025-06-26

3-(3,5-dimethylphenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-2,2-difluoropropan-1-amine
• EN300-1945486
• 2228283-48-3

• Inchi： 1S/C11H15F2N/c1-8-3-9(2)5-10(4-8)6-11(12,13)7-14/h3-5H,6-7,14H2,1-2H3
• InChI Key： SERRDLFVYGZAAD-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C)C=C(C)C=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,5-dimethylphenyl)-2,2-difluoropropan-1-amine

3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine

3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine is a highly specialized organic compound with the CAS number 2228283-48-3. This compound belongs to the class of amines and is characterized by its unique structure, which includes a fluorinated propanamine backbone and a substituted phenyl group. The molecule's structure is notable for its dimethyl substitution on the phenyl ring, which contributes to its distinct chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The synthesis of 3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine involves advanced organic chemistry techniques, including nucleophilic substitution and Friedel-Crafts alkylation. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored the use of fluorinated intermediates and novel catalysts to enhance the efficiency of the synthesis process. These advancements not only improve the scalability of production but also pave the way for cost-effective manufacturing strategies.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of fluorine atoms in the molecule introduces unique electronic and steric properties that can be leveraged in designing bioactive molecules. Recent research has demonstrated that fluorinated amines like this compound exhibit enhanced pharmacokinetic profiles, making them valuable candidates for therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine has shown potential in materials science. Its ability to form stable amide bonds makes it an attractive candidate for synthesizing high-performance polymers and coatings. Recent studies have focused on incorporating this compound into polyurethane formulations to improve their mechanical properties and thermal stability. The fluorinated backbone contributes to enhanced resistance to environmental factors such as UV radiation and moisture.

The compound's physical properties are also worth noting. It has a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The NMR spectra of this compound reveal distinct peaks corresponding to its aromatic protons and fluorinated carbons, providing valuable insights into its structural integrity.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of 3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key factor. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 3-(3,5-Dimethylphenyl)-2,2-difluoropropan-1-amine (CAS No: 2228283-48-3) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation is expected to grow significantly.